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Technical Support Center: Sodium-23 MRI RF
Coils
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

Sodium-23 (²³Na) MRI.

Frequently Asked Questions (FAQs)
General Concepts
Q1: Why is Sodium-23 MRI so challenging compared to standard Proton (¹H) MRI?

A1: Sodium-23 MRI faces several intrinsic challenges that result in a significantly lower signal-

to-noise ratio (SNR) compared to Proton MRI.[1][2] Key factors include:

Low in-vivo concentration: The concentration of sodium in tissues is substantially lower than

that of protons.[1][2]

Lower gyromagnetic ratio: The gyromagnetic ratio of ²³Na is about one-quarter that of ¹H,

which leads to a lower Larmor frequency and reduced intrinsic sensitivity.[1][2]

Fast signal decay: Sodium signals decay very rapidly due to the short T2 relaxation time of

²³Na, necessitating specialized hardware and pulse sequences with very short echo times
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(TE).[1]

Lower NMR sensitivity: The inherent NMR sensitivity of sodium is only about 9.3% that of

protons.[1]

These factors combined mean that maximizing the sensitivity of the Radiofrequency (RF) coil is

critical for successful ²³Na MRI experiments.[1]

Q2: What are the main types of RF coils used for Sodium-23 MRI?

A2: The primary types of RF coils used for ²³Na MRI are similar to those used in ¹H MRI, but

are specifically tuned to the lower Larmor frequency of sodium.[2] The main categories are:

Volume Coils (e.g., Birdcage coils): These are typically used for transmitting the RF pulse

and can also be used for receiving. They offer a large field-of-view (FOV) and good B1 field

homogeneity, which is crucial for quantitative studies.[2][3][4]

Surface Coils: These consist of one or more loops placed directly on the surface of the

region of interest. They provide a high SNR for superficial tissues but have a limited FOV

and poor B1 homogeneity deeper in the sample.[1][2]

Phased-Array Coils: These are composed of multiple individual coil elements. They combine

the high SNR of small surface coils with a larger FOV and enable parallel imaging to reduce

acquisition times.[2]

Q3: What is the difference between a transmit/receive coil and a receive-only coil?

A3:

Transmit/Receive (Tx/Rx) Coils: A single coil is used for both transmitting the RF pulse to

excite the sodium nuclei and receiving the resulting MR signal.[3]

Receive-Only (Rx) Coils: A dedicated, often smaller, coil is used for signal reception, while a

larger volume coil (like the body coil) is used for transmission. This setup is common for

phased-array coils, where the smaller elements are optimized for high sensitivity in

reception.[3] Separating transmit and receive functions allows for individual optimization of

each coil's performance.[3]
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Q4: What is a dual-tuned (²³Na/¹H) RF coil and why is it useful?

A4: A dual-tuned RF coil is designed to operate at the Larmor frequencies of both sodium and

protons.[1][5] This is highly advantageous for several reasons:

Anatomical Reference: It allows for the acquisition of a high-resolution ¹H image for

anatomical localization without repositioning the subject.[1][6]

B0 Shimming: The ¹H signal can be used for accurate shimming of the main magnetic field

(B0), which is essential for good quality ²³Na images.[1][6]

Co-registration: It ensures that the ²³Na and ¹H images are perfectly co-registered.[2]

However, dual-tuned designs can be complex and may involve compromises that slightly

reduce the coil's sensitivity for sodium compared to a single-tuned coil.[1][5]

Coil Selection and Performance
Q5: How do I choose the right RF coil for my specific Sodium-23 MRI application?

A5: The selection of an appropriate RF coil depends on your specific research question and the

anatomy being imaged.[7] Key considerations include:

Region of Interest (ROI): For small, superficial ROIs (e.g., skin, cartilage), a surface coil will

likely provide the best SNR.[4] For larger or deeper ROIs (e.g., brain, whole-body), a volume

coil or a phased-array coil is necessary.[2]

Quantitative vs. Qualitative Imaging: For quantitative studies that require accurate

measurement of sodium concentrations, a volume transmit coil with high B1 homogeneity is

crucial.[2][8]

Need for Anatomical Correlation: If precise anatomical localization is required, a dual-tuned

²³Na/¹H coil is highly recommended.[1]

The following decision workflow can guide your selection:
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Start: Define Experimental Goal
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Caption: Logical workflow for selecting an appropriate RF coil.

Q6: What do the Quality Factor (Q) and the loaded/unloaded Q-ratio tell me about my coil's

performance?
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A6: The Quality Factor (Q) is a measure of the efficiency of an RF coil at its resonant

frequency.

Unloaded Q (Q_unloaded): This is the Q-factor of the coil by itself, without the presence of a

sample (the patient or phantom). It reflects the intrinsic losses in the coil's conductors and

components.

Loaded Q (Q_loaded): This is the Q-factor when the coil is loaded with a sample. The

sample introduces additional losses, which lowers the Q-factor.

Q-ratio (Q_unloaded / Q_loaded): This ratio indicates how well the coil is "loading" or

interacting with the sample. A higher Q-ratio (typically 2 to 6) is desirable, as it signifies that

the noise from the sample is dominant over the noise from the coil itself, which leads to a

better SNR.[2]

Q7: How does field strength (e.g., 3T vs. 7T) affect the choice and performance of a ²³Na RF

coil?

A7: Higher magnetic field strengths, such as 7T and above, are generally advantageous for

²³Na MRI.[1][4]

Increased SNR: The intrinsic SNR increases with higher field strength, which helps to

overcome the low sensitivity of sodium imaging.[1][4]

Improved Coil Loading: At higher frequencies (like the ²³Na Larmor frequency at 7T, which is

around 78.6 MHz), the body loading of the coil becomes more favorable, which can improve

the performance of array coils that might perform poorly at lower field strengths.[1]

B1 Inhomogeneity: A significant challenge at higher field strengths is increased B1 field

inhomogeneity, which can create bright spots in the center of the image.[8] This requires

careful coil design and may necessitate B1 mapping and correction techniques.[9]

Troubleshooting Guide
Issue 1: Very Low or No Sodium Signal
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Potential Cause Troubleshooting Steps

Incorrect Coil Tuning/Matching

The resonant frequency of the coil must be

precisely matched to the Larmor frequency of

sodium at your scanner's field strength, and its

impedance must be matched to the scanner's

electronics.[10] Most modern scanners perform

this automatically, but manual verification may

be necessary. Ensure the coil is properly

connected and recognized by the scanner.

Incorrect RF Amplifier Settings

Ensure the scanner is configured to transmit on

the X-nuclei channel and that the correct

frequency for ²³Na has been set. Verify that the

transmit gain and reference power are

appropriate.

Pulse Sequence Issues

Sodium signals decay very quickly. Use a pulse

sequence with an ultra-short echo time (UTE) or

a zero echo time (ZTE). A long TE will result in

the signal decaying away before it can be

measured.[1]

Coil Malfunction

Test the coil on a known phantom with a high

sodium concentration. If there is still no signal,

there may be a hardware issue with the coil or

the scanner's RF chain. Contact the

manufacturer or a service engineer.[11]

Issue 2: Poor Image Quality or Low SNR
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Potential Cause Troubleshooting Steps

Suboptimal Coil Positioning

For surface or array coils, ensure the coil

elements are as close as possible to the region

of interest.[4] For volume coils, ensure the

sample is centered within the coil.

Poor Coil Loading

The coil may not be interacting efficiently with

the sample. This can be an issue with small

array elements at lower field strengths.[1][5]

Check the loaded and unloaded Q-factor. If the

Q-ratio is low, a different coil design may be

needed.

External RF Noise

Noise from external electronic devices or leaks

in the RF shielding of the scanner room can

degrade SNR.[11] Ensure the scanner room

door is properly sealed. Check for any

unshielded electronic equipment in the room.

This often appears as "zipper" artifacts in the

image.[11]

Inadequate Signal Averaging

Due to the low signal, ²³Na MRI often requires a

significant number of signal averages (NEX or

NSA) to achieve adequate SNR. Increase the

number of averages, but be mindful of the trade-

off with scan time.

Issue 3: Image Artifacts or Inhomogeneous Signal Intensity
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Potential Cause Troubleshooting Steps

B1 Field Inhomogeneity

The transmit (B1+) and/or receive (B1-) fields

are not uniform across the FOV. This is common

with surface coils and at high field strengths.[2]

[8][12] For quantitative analysis, it is essential to

acquire a B1 map and use it to correct the

sodium images.[9]

Poor B0 Shimming

Inhomogeneities in the main magnetic field (B0)

can cause signal loss and geometric distortions.

Use the ¹H channel of a dual-tuned coil for

automated shimming routines. If a single-tuned

coil is used, manual shimming or shimming on

the sodium signal may be necessary, though

this is more challenging.[6]

Patient Motion

Motion during the long acquisition times can

cause blurring and ghosting artifacts. Ensure the

patient is well-immobilized.

Data Clipping

If the receiver gain is set too high, the signal can

exceed the dynamic range of the analog-to-

digital converter, leading to signal loss and

artifacts.[11] This is less common with modern

systems but can occur. Recalibrating the

receiver gain can resolve this.[11]

Performance Metrics & Experimental Protocols
RF Coil Performance Comparison
The following table summarizes typical performance characteristics for different types of ²³Na

RF coils. Note that specific values can vary significantly based on the design, field strength,

and loading conditions.
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Coil Type

Typical

Applicatio

n

SNR

B1

Homogen

eity

FOV
Advantag

es

Disadvant

ages

Surface

Coil

Skin,

Cartilage,

Eye

High (at

surface)
Low Small

High

sensitivity

for

superficial

targets.[2]

Rapid

signal

drop-off

with depth.

[4]

Volume

Coil

(Birdcage)

Brain,

Whole

Body

Moderate High Large

Uniform

signal

excitation

and

reception.

[2][4]

Lower SNR

compared

to surface

coils for

superficial

regions.[4]

Phased-

Array Coil

Brain,

Knee,

Heart

High Moderate Large

High SNR

over a

large area,

enables

parallel

imaging.[2]

More

complex

design,

potential

for

coupling

between

elements.

Dual-

Tuned

(²³Na/¹H)

Any (Brain,

MSK)

Good to

High

Varies by

design

Varies by

design

Provides

anatomical

reference

and aids

B0

shimming.

[1]

Potential

for slight

SNR

reduction

compared

to single-

tuned coils.

[1][5]

Protocol: Measuring Coil Quality Factor (Q)
This protocol outlines the steps to measure the loaded and unloaded Q-factor of a ²³Na RF coil

using a network analyzer.
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Start: Prepare Equipment

Setup: Network Analyzer & Dual-Loop Probe

Measure Unloaded Q:
Place probe near coil (no sample)

Identify Resonant Frequency (S21 peak)

Measure -3dB Bandwidth (Δf)

Calculate Q_unloaded = f_res / Δf

Measure Loaded Q:
Place coil on phantom/subject

Identify new Resonant Frequency

Measure new -3dB Bandwidth

Calculate Q_loaded = f_res / Δf

Calculate Q-Ratio = Q_unloaded / Q_loaded

Click to download full resolution via product page

Caption: Experimental workflow for measuring the coil quality factor (Q).

Methodology:
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Equipment: You will need the RF coil, a network analyzer, and a dual-loop probe (two small,

decoupled pickup loops).[2]

Unloaded Measurement:

Place the RF coil on a workbench, far from any metallic objects.

Connect the dual-loop probe to the network analyzer. Position the probe near the RF coil

to achieve weak coupling.

Perform a transmission measurement (S21) across a frequency range centered on the

expected ²³Na Larmor frequency.

Identify the resonant frequency (f₀) at the peak of the transmission curve.

Determine the -3dB bandwidth (Δf) of the resonance peak.

Calculate the unloaded Q: Q_unloaded = f₀ / Δf.[2]

Loaded Measurement:

Place the RF coil on a suitable phantom or in its intended position on a subject.

Repeat the S21 measurement with the dual-loop probe. The resonant frequency will likely

shift slightly.

Identify the new resonant frequency and the new -3dB bandwidth.

Calculate the loaded Q: Q_loaded = f₀_loaded / Δf_loaded.

Calculate Q-Ratio:

Compute the ratio: Q-ratio = Q_unloaded / Q_loaded. A value between 2 and 6 is

generally considered good.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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